2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(3,5-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-9-5-10(2)7-12(6-9)11-3-4-14(16)13(8-11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: MTNJBZBWZFCBAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O)C
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID00681191
• Molecular Weight: 260.71 g/mol
• CAS RN: 1179618-51-9

Description

2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% (2C5DMB) is an organic compound with a molecular weight of 250.56 g/mol and a melting point of 74-76°C. It is a white crystalline solid that is soluble in water, ethanol, acetone, and dichloromethane. 2C5DMB is a widely used reagent in organic synthesis and has a variety of applications in scientific research.

Mechanism of Action

2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% is a strong acid and acts as a proton donor in organic reactions. It is also used as a catalyst in the synthesis of organic compounds, as it can facilitate the formation of the desired product. Additionally, 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% can act as a nucleophile in substitution reactions, allowing the formation of new bonds between two molecules.
Biochemical and Physiological Effects
2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% has no known direct biochemical or physiological effects on humans or other organisms. However, it is important to note that the compound can be toxic if ingested in large quantities. Therefore, it is important to handle and store 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% according to safety protocols.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a strong acid, which makes it a useful reagent for organic synthesis. Additionally, it is relatively stable and has a low melting point, making it easy to handle and store. However, it is important to note that 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% is toxic and should be handled with caution.

Future Directions

There are several potential future directions for research involving 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95%. First, further research could be conducted to explore the potential applications of 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, research could be conducted to investigate the mechanism of action of 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% and its potential biochemical and physiological effects. Finally, further research could be conducted to explore the potential of 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% as a catalyst in organic reactions.

Synthesis Methods

2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% can be synthesized by reacting 5-chloro-2-methoxybenzoic acid with 3,5-dimethylphenol in the presence of sodium hydroxide. The reaction is carried out in an aqueous medium at a temperature of 80°C for two hours. The product is then isolated by filtration, washed with water, and dried to obtain a white crystalline solid.

Scientific Research Applications

2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in organic reactions and as a reagent for the preparation of other organic compounds. Additionally, 2-Chloro-5-(3,5-dimethylphenyl)benzoic acid, 95% is used in the synthesis of organic dyes, pigments, and other materials.